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Compound of Interest

Compound Name: Trilysine

Cat. No.: B6595419 Get Quote

This guide provides a comprehensive overview of the physicochemical properties of Trilysine,

focusing on its charge characteristics and molecular interactions. It is intended for researchers,

scientists, and drug development professionals working with peptides and bioconjugates.

Physicochemical Properties of Trilysine
Trilysine is a peptide composed of three lysine residues linked by peptide bonds. The charge

of Trilysine is primarily determined by the ionization state of its N-terminal amino group, C-

terminal carboxyl group, and the epsilon-amino group (ε-NH2) on the side chain of each lysine

residue. The ionization of these groups is dependent on the pH of the surrounding

environment.

Table 1: Estimated pKa Values of Ionizable Groups in Trilysine

The pKa values of the ionizable groups in a peptide can be influenced by the local

environment, including the presence of adjacent charged groups. The following table provides

estimated pKa values for the functional groups in Trilysine.
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Ionizable Group Estimated pKa
Charge when
Protonated

Charge when
Deprotonated

C-terminal α-carboxyl

(-COOH)
~2.2 0 -1

N-terminal α-amino (-

NH3+)
~9.0 +1 0

Lysine side chain ε-

amino (-NH3+)
~10.5 +1 0

Protonation States and Net Charge
The net charge of Trilysine can be estimated at a given pH by considering the pKa of each

ionizable group.[1] When the pH is below the pKa, the group is predominantly protonated, and

when the pH is above the pKa, it is predominantly deprotonated.[2] Trilysine has one C-

terminal carboxyl group, one N-terminal amino group, and three lysine side chain amino

groups, for a total of five ionizable groups.

At physiological pH (~7.4), the C-terminal carboxyl group is deprotonated (-1 charge), while the

N-terminal amino group and the three side-chain amino groups are protonated (+1 charge

each). Therefore, the net charge of Trilysine at physiological pH is approximately +3.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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